N-(4-methoxybenzyl)-3-(4-oxo-4H-pyrido[2,1-c][1,2,4]triazin-3-yl)propanamide

Specification

• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol
• IUPAC Name: N-[(4-methoxyphenyl)methyl]-3-(4-oxopyrido[2,1-c][1,2,4]triazin-3-yl)propanamide
• Standard InChI: InChI=1S/C18H18N4O3/c1-25-14-7-5-13(6-8-14)12-19-17(23)10-9-15-18(24)22-11-3-2-4-16(22)21-20-15/h2-8,11H,9-10,12H2,1H3,(H,19,23)
• Standard InChI Key: UZOOCJJHSZNLNA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CCC2=NN=C3C=CC=CN3C2=O

Introduction

N-(4-methoxybenzyl)-3-(4-oxo-4H-pyrido[2,1-c]triazin-3-yl)propanamide is a complex organic compound belonging to the pyrido-triazin family. It is characterized by its unique structural framework, which includes a pyrido[2,1-c]triazinone core and a 4-methoxybenzyl group attached to a propanamide moiety. This compound has garnered significant attention in pharmaceutical research due to its potential biological activities and diverse pharmacological properties.

2.2. Synthesis

The synthesis of N-(4-methoxybenzyl)-3-(4-oxo-4H-pyrido[2,1-c]triazin-3-yl)propanamide typically involves multiple steps, including the formation of the pyrido[2,1-c]triazinone core and subsequent attachment of the 4-methoxybenzyl group. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for optimizing yield and purity but are often proprietary or unpublished in literature.

Potential Applications

This compound is of interest in medicinal chemistry due to its potential therapeutic applications. The pyrido-triazin core is known for its biological activity, and modifications to this core can enhance its pharmacological properties. Research into this compound may lead to the development of new therapeutic agents targeting various diseases.

Chemical Reactions

N-(4-methoxybenzyl)-3-(4-oxo-4H-pyrido[2,1-c]triazin-3-yl)propanamide can undergo various chemical reactions, including:

• Oxidation: To introduce additional functional groups.

• Reduction: To modify existing functional groups.

• Substitution Reactions: To introduce new substituents onto the pyrido[2,1-c]triazinone core.

Comparison with Similar Compounds

Other compounds in the pyrido-triazin family, such as 3-(4-oxo-4H-pyrido[2,1-c]triazin-3-yl)-N-(pyridin-3-ylmethyl)propanamide, also exhibit potential therapeutic applications due to their unique structural frameworks and biological activities. These compounds are often explored for their pharmacological properties, including potential applications in oncology and other diseases.